Cas no 3019-19-0 (Benzene,[(1,1-dimethylethyl)thio]-)

Benzene,[(1,1-dimethylethyl)thio]- (CAS 14162-31-7) is a sulfur-containing aromatic compound characterized by the presence of a tert-butylthio substituent on the benzene ring. This structural feature imparts steric hindrance and enhanced stability, making it useful in organic synthesis and specialty chemical applications. The tert-butylthio group contributes to unique reactivity patterns, particularly in electrophilic aromatic substitution and metal-catalyzed coupling reactions. Its lipophilic nature also suggests potential utility in the development of agrochemicals or pharmaceuticals where controlled solubility is required. The compound’s well-defined molecular structure allows for precise modifications in synthetic pathways. Proper handling is advised due to the potential sensitivity of the thioether moiety under oxidative conditions.
Benzene,[(1,1-dimethylethyl)thio]- structure
3019-19-0 structure
Product Name:Benzene,[(1,1-dimethylethyl)thio]-
CAS No:3019-19-0
MF:C10H14S
MW:166.283161640167
MDL:MFCD00092275
CID:308519
PubChem ID:137798
Update Time:2025-11-03

Benzene,[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(1,1-dimethylethyl)thio]-
    • ((1,1-dimethylethyl)thio)-Benzene
    • Phenyl tert-butyl sulfide
    • Sulfide, tert-butyl phenyl
    • tert-Butyl Phenyl sulfide
    • AKOS006243103
    • 3019-19-0
    • tert-butylsulfanylbenzene
    • InChI=1/C10H14S/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H
    • Benzene, [(1,1-dimethylethyl)thio]-
    • (tert-Butylsulfanyl)benzene #
    • t-butyl phenyl sulfide
    • Benzene, ((1,1-dimethylethyl)thio)-
    • t-butylthiobenzene
    • SCHEMBL575613
    • DTXSID30184261
    • MDL: MFCD00092275
    • Inchi: 1S/C10H14S/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H3
    • InChI Key: VEUCZKAZCRSEMP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 166.08172
  • Monoisotopic Mass: 166.081621
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.3

Experimental Properties

  • Density: 0.97
  • Boiling Point: 229°Cat760mmHg
  • Flash Point: 91°C
  • Refractive Index: 1.538
  • PSA: 0

Benzene,[(1,1-dimethylethyl)thio]- Pricemore >>

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